Cas no 1182770-96-2 (2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide)

2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide structure
1182770-96-2 structure
Product Name:2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide
CAS No:1182770-96-2
MF:C13H11BrClNO2S
MW:360.653940439224
CID:2604909
PubChem ID:26945736
Update Time:2024-11-04

2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide
    • starbld0027836
    • AKOS008677383
    • 2-Bromo-N-(4-chlorobenzyl)benzenesulfonamide
    • 1182770-96-2
    • MDL: MFCD12567113
    • Inchi: 1S/C13H11BrClNO2S/c14-12-3-1-2-4-13(12)19(17,18)16-9-10-5-7-11(15)8-6-10/h1-8,16H,9H2
    • InChI Key: SHSRKUXZSLFPRX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 358.93824g/mol
  • Monoisotopic Mass: 358.93824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 481.9±55.0 °C at 760 mmHg
  • Flash Point: 245.2±31.5 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide Security Information

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